Cas no 2346-75-0 (9H-Purine, 8-chloro-9-methyl-)

• Product Name: 9H-Purine, 8-chloro-9-methyl-
• CAS No: 2346-75-0
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 3916826
• PubChem ID: 13032374
• Update Time: 2025-04-22

9H-Purine, 8-chloro-9-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 8-chloro-9-methyl-
• 8-chloro-9-methylpurine
• 8-chloro-9-methyl-9H-purine
• purine, 8-chloro-9-methyl-
• 2346-75-0

• Inchi： 1S/C6H5ClN4/c1-11-5-4(10-6(11)7)2-8-3-9-5/h2-3H,1H3
• InChI Key： UNLSVITUBSPJKU-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2)N(C)C=1Cl

Computed Properties

• Exact Mass: 168.0202739Da
• Monoisotopic Mass: 168.0202739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.6Ų